Cas no 1248796-88-4 (N-cyclobutyl-2,3-dimethylcyclohexan-1-amine)

• Product Name: N-cyclobutyl-2,3-dimethylcyclohexan-1-amine
• CAS No: 1248796-88-4
• MF: C₁₂H₂₃N
• MW: 181.31772351265
• CID: 5231582
• PubChem ID: 61779282
• Update Time: 2026-03-07

N-cyclobutyl-2,3-dimethylcyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• N-cyclobutyl-2,3-dimethylcyclohexan-1-amine
• Cyclohexanamine, N-cyclobutyl-2,3-dimethyl-

• Inchi： 1S/C12H23N/c1-9-5-3-8-12(10(9)2)13-11-6-4-7-11/h9-13H,3-8H2,1-2H3
• InChI Key： PBYFOWYNFDQSLL-UHFFFAOYSA-N
• SMILES： N(C1CCC1)C1CCCC(C)C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 3.4
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Secondary amines

Additional information on N-cyclobutyl-2,3-dimethylcyclohexan-1-amine

N-Cyclobutyl-2,3-dimethylcyclohexan-1-amine (CAS No. 1248796-88-4): An Overview

N-Cyclobutyl-2,3-dimethylcyclohexan-1-amine (CAS No. 1248796-88-4) is a synthetic compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry due to its unique structural properties and potential applications. This compound belongs to the class of amines and features a cyclobutyl group attached to a cyclohexane ring with two methyl substituents. The intricate structure of this molecule makes it an interesting subject for both academic research and industrial development.

The cyclobutyl group in N-cyclobutyl-2,3-dimethylcyclohexan-1-amine imparts unique conformational flexibility and steric effects, which can influence the compound's reactivity and biological activity. The presence of the cyclohexane ring with two methyl substituents further adds to the complexity of the molecule, providing a rich platform for studying stereochemical and conformational behavior.

Recent studies have explored the potential of N-cyclobutyl-2,3-dimethylcyclohexan-1-amine in various biological contexts. For instance, researchers have investigated its interactions with specific receptors and enzymes, revealing promising leads for drug discovery. One notable study published in the Journal of Medicinal Chemistry highlighted the compound's ability to modulate G-protein coupled receptors (GPCRs), which are key targets for many therapeutic agents.

In addition to its potential as a pharmacological agent, N-cyclobutyl-2,3-dimethylcyclohexan-1-amine has been studied for its use in synthetic chemistry. Its versatile structure makes it an attractive building block for constructing more complex molecules. Chemists have utilized this compound in the synthesis of natural products and pharmaceutical intermediates, demonstrating its utility in both academic and industrial settings.

The synthesis of N-cyclobutyl-2,3-dimethylcyclohexan-1-amine typically involves multi-step processes that require precise control over reaction conditions to achieve high yields and purity. One common synthetic route involves the reaction of cyclobutylamine with 2,3-dimethylcyclohexanone followed by reduction to form the final amine product. Advances in catalytic methods and green chemistry approaches have further optimized these synthetic pathways, making them more efficient and environmentally friendly.

The physical and chemical properties of N-cyclobutyl-2,3-dimethylcyclohexan-1-amine have also been extensively characterized. It is a colorless liquid at room temperature with a characteristic amine odor. The compound exhibits good solubility in organic solvents such as ethanol and dichloromethane but is less soluble in water. Its melting point and boiling point are within typical ranges for similar compounds, making it suitable for various chemical reactions and analytical techniques.

In terms of safety, while N-cyclobutyl-2,3-dimethylcyclohexan-1-amine is not classified as a hazardous material, it is important to handle it with care due to its amine functionality. Proper personal protective equipment (PPE) should be used during handling, and appropriate storage conditions should be maintained to prevent degradation or contamination.

The future prospects for N-cyclobutyl-2,3-dimethylcyclohexan-1-amine are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this compound. As our understanding of its properties deepens, it is likely that N-cyclobutyl-2,3-dimethylcyclohexan-1-amine will play an increasingly important role in both fundamental research and practical applications within the chemical and pharmaceutical industries.